(2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone

• IUPAC Name: (2-methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone
• InChI: InChI=1S/C14H18N4O2/c1-11-10-18(7-8-20-11)14(19)12-9-15-16(2)13(12)17-5-3-4-6-17/h3-6,9,11H,7-8,10H2,1-2H3
• InChI Key: XSCZWVDHEDFSIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C(=O)C2=C(N(N=C2)C)N3C=CC=C3
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

(2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone is a chemical compound with the molecular formula C16H23N5O2. It is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone is not fully understood. However, several studies have suggested that it exerts its biological effects by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). COX-2 is an enzyme that plays a key role in the production of inflammatory cytokines, while PDE4 is an enzyme that regulates the levels of cyclic adenosine monophosphate (cAMP) in cells. By inhibiting the activity of these enzymes, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone can reduce inflammation and pain.
Biochemical and Physiological Effects:
(2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone has been shown to have several biochemical and physiological effects. In animal models, it has been shown to reduce inflammation, pain, and tumor growth. In addition, it has been shown to have a favorable safety profile with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone is its versatility in various fields of scientific research. It has been investigated for its potential applications in medicine, agriculture, and materials science. In addition, it has a favorable safety profile and is relatively easy to synthesize.
One of the limitations of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone is its limited solubility in water. This can make it difficult to use in certain experiments that require water-soluble compounds. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several future directions for the study of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone. In the field of medicine, it could be further investigated for its potential use as an anti-inflammatory and analgesic agent. In addition, it could be studied for its potential use in combination with other drugs to enhance their efficacy.
In the field of agriculture, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone could be further investigated for its potential use as a herbicide. In addition, it could be studied for its potential use in combination with other herbicides to enhance their efficacy.
In the field of materials science, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone could be further investigated for its potential use as a ligand in MOFs. In addition, it could be studied for its potential use in other applications such as gas storage and catalysis.
Conclusion:
In conclusion, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. Its synthesis method is reliable and efficient, and it has a favorable safety profile. Although its mechanism of action is not fully understood, it has been shown to have several biochemical and physiological effects. There are several future directions for the study of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone, and it is expected to continue to be an important compound in scientific research.

Synthesis Methods

The synthesis of (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone involves the reaction of 2-methyl-4-chloro-5-formylmorpholine with 1-methyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylic acid in the presence of a base such as sodium hydride. The resulting compound is then treated with an acid such as hydrochloric acid to obtain the final product. The synthesis method has been reported in several research articles and is considered a reliable and efficient method for obtaining (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone.

Scientific Research Applications

(2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, it has been investigated for its anti-inflammatory, analgesic, and antitumor properties. Several studies have reported that (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone can inhibit the production of inflammatory cytokines and reduce pain in animal models. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo.
In the field of agriculture, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone has been investigated for its potential use as a herbicide. Several studies have reported that it can effectively control the growth of weeds in crops such as soybean and corn.
In the field of materials science, (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone has been studied for its potential use as a ligand in metal-organic frameworks (MOFs). MOFs are a class of materials that have potential applications in gas storage, catalysis, and drug delivery. Several studies have reported that (2-Methylmorpholin-4-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone can effectively coordinate with metal ions to form MOFs with unique properties.